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Compound of Interest
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CAS No.: 10032-02-7
Cat. No.: B159425
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Operational Safety Guide: Handling Geranyl
Caproate
Executive Summary & Hazard Profile

The "Why" Behind the Protocol: Geranyl caproate (Geranyl hexanoate) is a fatty ester used
extensively in fragrance and flavor synthesis.[1] While it does not possess the high volatility of
lower molecular weight solvents (like ethyl acetate), its lipophilic nature creates a specific
hazard profile often underestimated in the laboratory: dermal absorption and environmental

persistence.

Unlike highly volatile solvents that evaporate quickly, Geranyl caproate remains on surfaces
and skin. Its primary risks are Skin Irritation (Category 2) and Chronic Aquatic Toxicity. As a
Senior Scientist, my directive is clear: treat this substance as a "sticker"—a chemical that clings
to surfaces and PPE, requiring disciplined hygiene to prevent cross-contamination and
dermatitis.

Physicochemical Hazard Data
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Property Value Operational Implication

Unique identifier for
CAS Number 10032-02-7 )
inventory/waste.[2]

Combustible, not Flammable.
Flash Point >93.3°C (>200°F) [3][4] Low fire risk at room
temp, but hazardous if heated.

Low inhalation risk under

Vapor Pressure ~0.0001 mmHg @ 25°C ) »

ambient conditions.

Water alone will not wash it off;
Solubility Insoluble in water requires surfactant/soap or

solvent.

Distinctive.[1][5] If you smell it
Odor Fruity, Rose, Geranium outside the hood, you have a

containment breach.

The PPE Matrix: A Self-Validating System

Do not select PPE based on generic "lab safety” rules. Select based on the chemical's
interaction with materials. Geranyl caproate is an organic ester; it can swell or degrade natural
rubber latex.

A. Hand Protection (Critical Control Point)

Directive:Nitrile is the standard; Latex is prohibited.

¢ Mechanism: Esters can permeate latex, causing the material to degrade and allowing the
chemical to reach the skin, where it acts as an irritant.

e Protocol:

o Routine Handling (Splash Risk): Disposable Nitrile Gloves (Minimum thickness: 0.11 mm /
4 mil). Change every 30 minutes or immediately upon splash.
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o Bulk Transfer / Immersion: Chemical Resistant Nitrile or Laminate (Silver Shield/4H)
gloves.

o Double Gloving: Recommended when handling >100mL. The outer glove takes the
mechanical wear; the inner glove provides the chemical barrier.

B. Eye & Face Protection[2][7][8]

o Standard: Safety glasses with side shields (ANSI Z87.1 or EN166).
» High Risk (Pouring/Heating): Indirect vented chemical splash goggles.

o Reasoning: Because Geranyl caproate is oily and non-volatile, a splash to the eye is
difficult to flush out quickly. Goggles provide the necessary seal.

C. Respiratory Protection

e Ambient Temp: Not required due to low vapor pressure. Work in a Fume Hood.

o Elevated Temp (>60°C) or Aerosolization: Half-face respirator with Organic Vapor (OV)
cartridges (Type A filter).

D. PPE Decision Logic Diagram
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Start: Handling Geranyl Caproate

Identify Task Type

Small Scale (<100mL) Large Scale / Heating
Ambient Temp (>100mL or >60°C)

Standard PPE: Enhanced PPE:

- Safety Glasses

- Splash Goggles
- Double Nitrile or Laminate Gloves
- Chemical Apron

Is mist/vapor generated?

- Lab Coat
- Nitrile Gloves (4 mil)

Add Respirator: Engineering Control:
Organic Vapor Cartridge (Type A) Fume Hood Sufficient

Click to download full resolution via product page

Figure 1: Decision matrix for selecting appropriate PPE based on operational scale and
temperature.

Operational Workflow: Step-by-Step

This protocol ensures "Causality" — every step prevents a specific failure mode.

Phase 1: Preparation

¢ Inspect Engineering Controls: Verify Fume Hood flow is >0.5 m/s (100 fpm).
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o Why: Even low-volatility esters can accumulate odors that cause sensory fatigue.

o Prepare Decontamination Zone: Place an absorbent pad (bench protector) on the work
surface.

o Why: Geranyl caproate is oily. If spilled on the bench, it spreads. The pad contains the
"creep.”

Phase 2: Transfer & Weighing

e Don PPE: Lab coat, safety glasses, nitrile gloves.

o Pipetting: Use positive displacement pipettes if available (due to viscosity) or standard air-
displacement pipettes with slow aspiration.

o Caution: Do not pour from the main bottle unless using a secondary funnel. The liquid's
surface tension often causes it to "dribble" down the side of the bottle (the "teapot effect"),
contaminating the bottle's exterior.

o Heating (If applicable): If heating >60°C, lower the sash. Ensure the flash point (>93°C) is
respected.[4][6] Use an oil bath or heating block; avoid open flames.

Phase 3: Cleanup & Decontamination

o Wipe Down: Use ethanol or isopropanol on a paper towel to wipe the exterior of the reagent
bottle before returning it to storage.

o Why: This prevents the "sticky bottle" syndrome that contaminates the next user's gloves.
o Glassware: Rinse with ethanol/acetone before washing with water.

o Why: Itis insoluble in water.[1][4][6] Water alone will just smear the chemical around the
sink.

Emergency Response & Disposal
Spill Response (The "S.T.O.P." Protocol)

If a spill occurs (>50 mL):
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o Stop work. Alert others.
e Turn off heat sources (Flash point is high, but combustible).
e Obtain Spill Kit (Universal or Organic sorbent).

e Proceed to clean:

[e]

Do not use water.

o

Cover with vermiculite or sand.[4]

[¢]

Scoop into a sealable container.

[¢]

Wash the surface with a detergent solution or ethanol.

Disposal Strategy

o Waste Code: Generally classified under Organic Solvents (Non-Halogenated).
» Classification: Hazardous Waste (due to Aquatic Toxicity H411).
e Protocol:

o Do NOT pour down the drain. (It is toxic to aquatic life).[7]

o Collect in the "Non-Halogenated Organic" waste stream.

o Label container: "Contains Geranyl Caproate - Skin Irritant.”

References

e PubChem. (2025).[2] Geranyl hexanoate (Compound).[2][8][3][4][9][6] National Library of
Medicine. Available at: [Link]

o European Chemicals Agency (ECHA). (2025). Registration Dossier: Geranyl hexanoate.
Available at: [Link]

© 2026 BenchChem. All rights reserved. 6/8 Tech Support


https://www.vigon.com/product/geranyl-caproate-98/?doc=MSDS/500469_vigon_sds_us_english.pdf&namee=GeranylCaproate98SDS
https://chem.echa.europa.eu/100.003.071/dossier-view/a4a5be3e-ef38-4f39-b029-a49e450dc376/49fd5be0-0f2d-3217-9cb6-fec43985bd83_7fda0fa8-81f8-4e8e-9398-65f446078b43
https://www.benchchem.com/product/b159425/docs?utm_src=pdf-body#personal-protective-equipment-for-handling-geranyl-caproate
https://pubchem.ncbi.nlm.nih.gov/compound/Geranyl-hexanoate
https://pubchem.ncbi.nlm.nih.gov/compound/Geranyl-hexanoate
http://www.breezeipl.com/downlod/Specs/Geranyl%20Caproate.pdf
https://www.sigmaaldrich.com/SG/en/product/aldrich/w251500
https://www.vigon.com/product/geranyl-caproate-98/?doc=MSDS/500469_vigon_sds_us_english.pdf&namee=GeranylCaproate98SDS
https://www.echemi.com/sds/geranyl-caproate-pd180521127516.html
https://www.chemicalbull.com/images/product/MSDS-1759607936.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Geranyl-hexanoate
https://echa.europa.eu/registration-dossier/-/registered-dossier/20567
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b159425?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

+ The Good Scents Company. (2024). Geranyl Hexanoate Safety and Properties. Available at:
[Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/product/b159425?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b159425?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

